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Compound of Interest

Compound Name: Lys8-conopressin s

CAS No.: 130836-26-9

Cat. No.: B590628 Get Quote

Product Class: Vasopressin-like Conopeptides Primary Variants: Lys-Conopressin G (Conus

geographus), Lys8-Conopressin S (Conus striatus analog) Chemical Characteristic: Disulfide-

bridged Nonapeptide (Cys1-Cys6)[1]

Core Directive: The Stability Logic
As a Senior Application Scientist, I often see researchers treat peptides like simple salts. They

are not. Lys8-conopressin contains a critical intramolecular disulfide bridge (Cys1-Cys6) that

dictates its biological activity.

If this bridge breaks or "scrambles" (swaps partners with another molecule), the peptide

becomes biologically inert. If the peptide aggregates due to improper pH, it becomes insoluble.

The Golden Rules of Lys8-Conopressin:

Acid is Life: Disulfide bonds are most stable at slightly acidic pH (pH 3–6). At pH > 7.5,

disulfide exchange accelerates rapidly.

Cold is Preservation: Chemical hydrolysis rates drop significantly at -20°C and -80°C.

Water is the Enemy (in storage): Moisture facilitates hydrolysis and deamidation. Keep

lyophilized powder desiccated.
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Arrival & Long-Term Storage (Lyophilized)
Status: The peptide arrives as a lyophilized (freeze-dried) powder.[2] Risk: Hygroscopicity.[2][3]

The powder will greedily absorb water from the air, turning into a sticky, degradable gel.

Protocol 1: The "Warm-Up" Rule
Storage Temp: Store immediately at -20°C (acceptable) or -80°C (preferred for >1 year).

Desiccation: Ensure the vial is in a sealed container with silica gel desiccant.

Opening Procedure (CRITICAL):

Remove the vial from the freezer.

WAIT 30–60 MINUTES before opening.

Why? If you open a cold vial, atmospheric moisture condenses instantly on the peptide.

This invisible water film triggers hydrolysis.

Reconstitution Strategy (The "Make or Break" Step)
Context: You are preparing a stock solution. Solvent Choice: Do NOT use PBS or cell culture

media for the initial dissolution. The salts and neutral pH can cause immediate precipitation or

disulfide scrambling.

Protocol 2: Creating the Stock Solution
Solvent: Use Sterile 0.1% Acetic Acid or Sterile Distilled Water.

Scientist's Note: 0.1% Acetic acid is superior because it keeps the pH around 3–4, locking

the disulfide bond in a stable state and protonating the basic residues (Lys8, Arg4) to

maximize solubility.

Concentration: Aim for a high concentration stock (e.g., 1 mM or 1 mg/mL). Higher

concentrations are generally more stable than dilute ones due to reduced surface adsorption

effects.
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Mechanical Action: Gently swirl or tap. Do not vortex vigorously, as this introduces oxygen

and shear stress, which can damage the peptide.

Visualization: Reconstitution Decision Tree
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Figure 1: Decision logic for optimal reconstitution to prevent aggregation and oxidation.
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Working with Cells & Assays
Issue: Your stock is in acetic acid, but your cells need physiological pH (7.4). Solution: The

"Dilution Shift."

Keep your stock solution at high concentration (e.g., 1 mM) in 0.1% acetic acid.

Dilute the stock 1:1000 or 1:500 directly into the cell culture media or assay buffer

immediately before use.

Result: The buffer capacity of the media (HEPES/Bicarbonate) will instantly neutralize the

trace acetic acid, bringing the peptide to pH 7.4 for the experiment without harming the cells.

Troubleshooting Guide (Q&A)
Issue: "My peptide precipitated upon adding PBS."
Diagnosis: Isoelectric Point (pI) clash or "Salting Out." Explanation: Lys8-conopressin is

cationic (positively charged) due to Lys8 and Arg residues. However, rapid shifts to neutral pH

in high salt can force hydrophobic aggregation before the peptide equilibrates. Fix: Dissolve in

water or acetic acid first, ensuring it is fully soluble, then slowly add the buffer or dilute into the

buffer.[3][4] Never add solid peptide directly to PBS.

Issue: "The biological activity decreased after 2 weeks
at 4°C."
Diagnosis: Disulfide Scrambling or Adsorption. Explanation: At 4°C in solution, the disulfide

bond is not static. Trace oxidants can cause the bond to break and reform incorrectly

(scrambling). Also, peptides stick to glass and some plastics over time. Fix:

Never store working solutions at 4°C for >24 hours.

Use Polypropylene (low-bind) tubes, not glass or polystyrene.

Always store aliquots at -20°C or -80°C.

Issue: "Is my peptide Lys8-Conopressin G or S?"
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Clarification:

Conopressin G:Cys-Phe-Ile-Arg-Asn-Cys-Pro-Lys-Gly-NH2 (Natural Lys8 variant).[1]

Conopressin S:Cys-Ile-Ile-Arg-Asn-Cys-Pro-Arg-Gly-NH2 (Natural Arg8 variant).

Lys8-Conopressin S:Cys-Ile-Ile-Arg-Asn-Cys-Pro-Lys-Gly-NH2 (Synthetic analog).

Action: Check the Certificate of Analysis (CoA) for the exact sequence. The storage

protocols in this guide apply to all of these variants due to their shared disulfide/cationic

nature.

Stability & Degradation Pathways[5]
Understanding how the peptide dies helps you prevent it.
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Figure 2: Primary degradation pathways. Note that pH and moisture are the main accelerators

of instability.
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Q: Can I refreeze the peptide after thawing? A: Avoid it if possible. Each freeze-thaw cycle

creates ice crystals that can mechanically shear the peptide and alter the pH of the remaining

liquid phase (eutectic shifts). If you must, snap-freeze in liquid nitrogen to minimize crystal size,

but single-use aliquots are the gold standard.

Q: My peptide came as a TFA salt. Is this a problem for my cells? A: It can be. Trifluoroacetic

acid (TFA) is a byproduct of synthesis. High concentrations can be cytotoxic.

Solution: If your stock is 1 mM and you dilute 1:1000, the final TFA is negligible. If using

higher concentrations, consider requesting an Acetate salt exchange from the vendor or

using a desalting column, though the latter risks peptide loss.

Q: How long is the reconstituted solution stable? A:

At -80°C: 6 months to 1 year.

At -20°C: 1–3 months.

At 4°C: < 24 hours (Use immediately).

At Room Temp: Unstable (Hours).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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